![molecular formula C20H22N4O2S B2661671 2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide CAS No. 445222-25-3](/img/structure/B2661671.png)
2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
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Overview
Description
The compound “2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide” is a complex organic molecule. It contains a naphthyridine core, which is a type of nitrogen-containing heterocyclic compound . Naphthyridines are known to have a variety of applications in medicinal chemistry, including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques : The compound has been synthesized through reactions involving specific cyano and methoxyphenyl components. For example, reactions of cyanoacetamide with other compounds have been studied for the synthesis of various naphthyridines (Almansour et al., 2015).
- Structural Analysis : Co-crystals and salts of related quinoline derivatives with amide bonds have been structurally studied, providing insights into the molecular structure and crystalline forms of similar compounds (Karmakar et al., 2009).
Biological Activities and Applications
- Acetylcholinesterase Inhibition : Certain naphthyridine derivatives, including those structurally related to the compound , have shown acetylcholinesterase inhibitory activity, suggesting potential applications in neurological research (Almansour et al., 2015).
- Antimicrobial Activity : Thiazoles and related compounds have been synthesized and tested for antimicrobial activities. This research area explores the potential of such compounds in combating bacterial and fungal infections (Wardkhan et al., 2008).
Miscellaneous Research
- Organophosphorus Studies : Research has been conducted on compounds with similar structures, investigating their reactions and properties in the context of organophosphorus chemistry (Pedersen & Lawesson, 1974).
- Computational and Pharmacological Evaluations : Computational models and pharmacological assessments have been done on similar heterocyclic derivatives, exploring their toxicity, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).
Mechanism of Action
Properties
IUPAC Name |
2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2S/c1-3-24-9-8-18-15(12-24)10-14(11-21)20(23-18)27-13-19(25)22-16-4-6-17(26-2)7-5-16/h4-7,10H,3,8-9,12-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZORSUIGNQUEEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=NC(=C(C=C2C1)C#N)SCC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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